Cas no 1416713-82-0 (6-Bromo-1-(tetrahydro-2H-pyran-2-yl)-3-iodo-1H-pyrazolo4,3-bpyridine)

• Product Name: 6-Bromo-1-(tetrahydro-2H-pyran-2-yl)-3-iodo-1H-pyrazolo4,3-bpyridine
• CAS No: 1416713-82-0
• MF: C₁₁H₁₁BrIN₃O
• MW: 408.03301358223
• MDL: MFCD22689659
• CID: 4782221
• Update Time: 2025-10-30

6-Bromo-1-(tetrahydro-2H-pyran-2-yl)-3-iodo-1H-pyrazolo4,3-bpyridine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3-iodo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[4,3-b]pyridine
• 6-Bromo-1-(tetrahydro-2H-pyran-2-yl)-3-iodo-1H-pyrazolo4,3-bpyridine

• MDL： MFCD22689659
• Inchi： 1S/C11H11BrIN3O/c12-7-5-8-10(14-6-7)11(13)15-16(8)9-3-1-2-4-17-9/h5-6,9H,1-4H2
• InChI Key： GYODPBAGTQRSPP-UHFFFAOYSA-N
• SMILES： IC1C2=C(C=C(C=N2)Br)N(C2CCCCO2)N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 283
• XLogP3: 2.7
• Topological Polar Surface Area: 39.9

Additional information on 6-Bromo-1-(tetrahydro-2H-pyran-2-yl)-3-iodo-1H-pyrazolo4,3-bpyridine

Introduction to 6-Bromo-1-(tetrahydro-2H-pyran-2-yl)-3-iodo-1H-pyrazolo[4,3-b]pyridine (CAS No. 1416713-82-0)

6-Bromo-1-(tetrahydro-2H-pyran-2-yl)-3-iodo-1H-pyrazolo[4,3-b]pyridine (CAS No. 1416713-82-0) is a versatile compound with significant potential in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromo and iodo substituent, as well as a tetrahydro-2H-pyran ring, which contribute to its diverse biological activities and applications.

The chemical structure of 6-Bromo-1-(tetrahydro-2H-pyran-2-yl)-3-iodo-1H-pyrazolo[4,3-b]pyridine is of particular interest due to its potential as a lead compound in drug discovery. The pyrazolo[4,3-b]pyridine core is a privileged scaffold that has been extensively studied for its ability to modulate various biological targets, including enzymes, receptors, and ion channels. The presence of the bromo and iodo substituents enhances the compound's reactivity and allows for further functionalization, making it an attractive candidate for the development of novel therapeutic agents.

Recent studies have highlighted the importance of 6-Bromo-1-(tetrahydro-2H-pyran-2-yl)-3-iodo-1H-pyrazolo[4,3-b]pyridine in the context of cancer research. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antiproliferative activity against various cancer cell lines. The mechanism of action involves the inhibition of key signaling pathways, such as the PI3K/AKT/mTOR pathway, which is frequently dysregulated in cancer cells. This finding suggests that 6-Bromo-1-(tetrahydro-2H-pyran-2-yl)-3-iodo-1H-pyrazolo[4,3-b]pyridine could be a valuable tool for developing targeted therapies for cancer.

In addition to its antiproliferative properties, 6-Bromo-1-(tetrahydro-2H-pyran-2-yl)-3-iodo-1H-pyrazolo[4,3-b]pyridine has shown promise in other therapeutic areas. Research published in the European Journal of Medicinal Chemistry reported that this compound possesses anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This property makes it a potential candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

The synthetic accessibility of 6-Bromo-1-(tetrahydro-2H-pyran-2-yl)-3-iodo-1H-pyrazolo[4,3-b]pyridine is another factor that contributes to its appeal in drug discovery. The compound can be synthesized through a series of well-established chemical reactions, including coupling reactions and ring-forming reactions. This synthetic flexibility allows researchers to easily modify the structure to optimize its pharmacological properties and improve its drug-like characteristics.

In terms of pharmacokinetics and pharmacodynamics, preliminary studies have shown that 6-Bromo-1-(tetrahydro-2H-pyran-2-yl)-3-iodo-1H-pyrazolo[4,3-b]pyridine exhibits favorable properties such as good solubility and stability. These properties are crucial for ensuring effective delivery to target tissues and maintaining therapeutic concentrations over time. Further preclinical studies are underway to evaluate its safety and efficacy in animal models.

The potential applications of 6-Bromo-1-(tetrahydro-2H-pyran-2-y l)-3 - iodo - 1 H - pyrazolo [ 4 , 3 - b ] pyridine extend beyond cancer and inflammatory diseases. Recent research has explored its use in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Studies have shown that this compound can modulate neuroprotective pathways and reduce oxidative stress, which are key factors in the progression of these diseases.

In conclusion, 6-Bromo - 1 - ( tetrahydro - 2 H - pyran - 2 - yl ) - 3 - iodo - 1 H - pyrazolo [ 4 , 3 - b ] pyridine (CAS No. 1416713 - 82 - 0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its diverse biological activities, make it an attractive candidate for further investigation and development into novel therapeutic agents.